Cas no 899727-00-5 (8-(2-fluorophenyl)-1,7-dimethyl-3-(2-oxo-2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2-fluorophenyl)-1,7-dimethyl-3-(2-oxo-2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 899727-00-5
• MF: C₂₃H₁₈FN₅O₃
• MW: 431.419127941132
• CID: 5987554
• Update Time: 2025-11-01

8-(2-fluorophenyl)-1,7-dimethyl-3-(2-oxo-2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(2-fluorophenyl)-1,7-dimethyl-3-(2-oxo-2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 6-(2-fluorophenyl)-4,7-dimethyl-2-phenacylpurino[7,8-a]imidazole-1,3-dione

• Inchi： 1S/C23H18FN5O3/c1-14-12-27-19-20(25-22(27)29(14)17-11-7-6-10-16(17)24)26(2)23(32)28(21(19)31)13-18(30)15-8-4-3-5-9-15/h3-12H,13H2,1-2H3
• InChI Key： WERFBUVAHICTTD-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C([H])=C1N1C(C([H])([H])[H])=C([H])N2C1=NC1=C2C(N(C([H])([H])C(C2C([H])=C([H])C([H])=C([H])C=2[H])=O)C(N1C([H])([H])[H])=O)=O

Additional information on 8-(2-fluorophenyl)-1,7-dimethyl-3-(2-oxo-2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to Compound with CAS No. 899727-00-5 and Its Applications in Modern Pharmaceutical Research

The compound 8-(2-fluorophenyl)-1,7-dimethyl-3-(2-oxo-2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 899727-00-5, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure has garnered considerable attention due to its potential applications in drug discovery and development, particularly in the realm of targeting novel therapeutic pathways.

At the heart of this compound's appeal lies its multifaceted chemical framework, which integrates several key pharmacophoric elements. The presence of a fluorophenyl group at the 8-position introduces a layer of metabolic stability and binding affinity, while the dimethyl substitution at the 1 and 7 positions enhances its overall bioavailability. Furthermore, the incorporation of a (2-oxo-2-phenylethyl) side chain at the 3-position adds to its structural complexity, potentially influencing its interaction with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate critical cellular processes. The imidazo1,2-gpurine-2,4-dione core of this compound is particularly noteworthy, as it shares structural similarities with known bioactive molecules that exhibit anti-inflammatory and anticancer properties. This motif has been extensively studied for its ability to interfere with key enzymes and signaling pathways involved in disease progression.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening to identify novel compounds with therapeutic potential. The synthesis and characterization of CAS No. 899727-00-5 exemplify this trend, as it was rationally designed to combine multiple pharmacological features into a single molecule. Such an approach not only streamlines the drug discovery process but also enhances the likelihood of identifying compounds with high efficacy and low toxicity.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes that play a pivotal role in cancer metabolism. Recent studies have highlighted the importance of metabolic reprogramming in tumor cells, suggesting that targeting these metabolic pathways could provide a novel therapeutic strategy. The fluorophenyl and (2-oxo-2-phenylethyl) substituents in this compound are believed to contribute to its ability to disrupt tumor cell metabolism by inhibiting key enzymes such as isocitrate dehydrogenase (IDH) or lactate dehydrogenase (LDH).

The development of targeted therapies has been revolutionized by the advent of personalized medicine, where drugs are tailored to individual patient profiles based on genetic and molecular markers. The unique structure of CAS No. 899727-00-5 makes it an attractive candidate for such personalized treatment approaches. By leveraging advanced techniques such as structure-based drug design and molecular docking simulations, researchers have been able to predict how this compound might interact with specific protein targets within cancer cells.

In addition to its potential applications in oncology, this compound has shown promise in preclinical studies related to neurodegenerative diseases. The imidazo1,2-gpurine scaffold is known to exhibit neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. The inclusion of the (2-oxo-2-phenylethyl) group may further enhance these properties by improving blood-brain barrier penetration.

The synthesis of complex heterocyclic compounds like CAS No. 899727-00-5 requires meticulous attention to detail and expertise in organic chemistry techniques. Modern synthetic methodologies have enabled researchers to construct intricate molecular frameworks with high precision, allowing for the optimization of pharmacological properties. Advances in catalytic processes and green chemistry principles have also contributed to more efficient and sustainable synthetic routes.

The pharmacokinetic profile of any therapeutic compound is critical to its clinical success. Studies on derivatives of the imidazo1,2-gpurine core have provided valuable insights into factors such as solubility, bioavailability, and metabolic clearance. These findings have been instrumental in guiding the design of analogs like our target compound, ensuring that it possesses favorable pharmacokinetic characteristics for future clinical development.

In conclusion, the compound designated as CAS No. 899727-00-5, specifically named as 8-(2-fluorophenyl)-1,7-dimethyl-3-(2-oxo-2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, represents a significant advancement in pharmaceutical research. Its unique structural features make it a promising candidate for treating various diseases, particularly cancer and neurodegenerative disorders. Ongoing research continues to uncover new applications for this compound and its derivatives.